![molecular formula C16H24N2O B4962974 1-ethyl-4-(4-propylbenzoyl)piperazine](/img/structure/B4962974.png)
1-ethyl-4-(4-propylbenzoyl)piperazine
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Overview
Description
1-ethyl-4-(4-propylbenzoyl)piperazine, commonly known as EPP, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of piperazine derivatives, which are known for their diverse pharmacological properties. EPP has been found to have various biochemical and physiological effects, which make it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of EPP is not fully understood, but it is believed to modulate the activity of dopamine and serotonin receptors in the brain. It has been found to act as a partial agonist at dopamine D2 receptors and a full agonist at serotonin 5-HT1A receptors. EPP has also been found to inhibit the reuptake of dopamine and serotonin, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
EPP has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. EPP has also been found to modulate the activity of GABA receptors, which may contribute to its antipsychotic effects. Additionally, EPP has been found to have antioxidant and anti-inflammatory effects, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
EPP has several advantages for use in laboratory experiments. It is a well-characterized compound with a known synthesis method, which allows for consistent and reproducible results. EPP has also been found to have a high affinity for dopamine and serotonin receptors, which makes it a useful tool for studying the activity of these receptors. However, EPP has some limitations for use in laboratory experiments. It has poor solubility in water, which may limit its use in certain assays. Additionally, EPP has not been extensively studied in vivo, which may limit its translational potential.
Future Directions
There are several future directions for research on EPP. One potential direction is to investigate its potential use in the treatment of neurological disorders, such as depression and anxiety. Another potential direction is to study the mechanism of action of EPP in more detail, to gain a better understanding of its pharmacological effects. Additionally, future research could focus on developing new derivatives of EPP with improved pharmacological properties, such as increased solubility or selectivity for specific receptors.
Synthesis Methods
The synthesis of EPP involves the reaction of 4-propylbenzoyl chloride with piperazine in the presence of a base. The resulting product is then treated with ethyl iodide to obtain 1-ethyl-4-(4-propylbenzoyl)piperazine. This method has been optimized to yield high purity and yield of EPP.
Scientific Research Applications
EPP has been extensively studied for its potential use in scientific research. It has been found to have various pharmacological properties, including antipsychotic, anxiolytic, and antidepressant effects. EPP has also been found to modulate the activity of dopamine and serotonin receptors in the brain, which makes it a promising candidate for the treatment of various neurological disorders.
properties
IUPAC Name |
(4-ethylpiperazin-1-yl)-(4-propylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-3-5-14-6-8-15(9-7-14)16(19)18-12-10-17(4-2)11-13-18/h6-9H,3-5,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSRRBLFFQVYMLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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